Cas no 2137994-95-5 (2-Cyclopropyl-6-ethyl-3-hydrazinylquinoline)

• Product Name: 2-Cyclopropyl-6-ethyl-3-hydrazinylquinoline
• CAS No: 2137994-95-5
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6309806
• PubChem ID: 165488989
• Update Time: 2025-05-21

2-Cyclopropyl-6-ethyl-3-hydrazinylquinoline Chemical and Physical Properties

Names and Identifiers

• 2137994-95-5
• EN300-801717
• 2-cyclopropyl-6-ethyl-3-hydrazinylquinoline
• 2-Cyclopropyl-6-ethyl-3-hydrazinylquinoline

• Inchi： 1S/C14H17N3/c1-2-9-3-6-12-11(7-9)8-13(17-15)14(16-12)10-4-5-10/h3,6-8,10,17H,2,4-5,15H2,1H3
• InChI Key： MTPZMBPPDADFND-UHFFFAOYSA-N
• SMILES： N1C2C=CC(CC)=CC=2C=C(C=1C1CC1)NN

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-Cyclopropyl-6-ethyl-3-hydrazinylquinoline

2-Cyclopropyl-6-Ethyl-3-Hydrazinylquinoline: A Comprehensive Overview

The compound with CAS No 2137994-95-5, known as 2-Cyclopropyl-6-Ethyl-3-Hydrazinylquinoline, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied for their diverse applications in drug discovery and material science. The quinoline backbone serves as a versatile platform for the introduction of various substituents, which can significantly influence the compound's physical, chemical, and biological properties.

Recent studies have highlighted the importance of hydrazine derivatives in medicinal chemistry, particularly their role as potential inhibitors of key enzymes and signaling pathways. The presence of a hydrazinyl group at the 3-position of the quinoline ring in 2-Cyclopropyl-6-Ethyl-3-Hydrazinylquinoline suggests that this compound may exhibit interesting pharmacological activities. Researchers have explored the ability of such compounds to interact with biological targets such as kinases, proteases, and other enzymes, making them promising candidates for therapeutic interventions.

The substitution pattern of this compound is another critical aspect that warrants discussion. The cyclopropyl group at the 2-position and the ethyl group at the 6-position introduce steric and electronic effects that can modulate the compound's solubility, stability, and bioavailability. These substituents also play a crucial role in determining the compound's ability to adopt specific conformations, which are essential for its interaction with biological targets. Recent advancements in computational chemistry have enabled researchers to predict these conformational preferences with greater accuracy, further enhancing our understanding of this compound's behavior.

From a synthetic standpoint, the construction of 2-Cyclopropyl-6-Ethyl-3-Hydrazinylquinoline involves a series of well-established organic reactions. The synthesis typically begins with the preparation of a suitable quinoline derivative, followed by functionalization at specific positions to introduce the desired substituents. The introduction of the hydrazine group often involves nucleophilic substitution or coupling reactions, while the addition of alkyl groups like ethyl and cyclopropyl can be achieved through alkylation or Friedel-Crafts alkylation techniques. These methods have been optimized over time to ensure high yields and selectivity.

The biological evaluation of 2-Cyclopropyl-6-Ethyl-3-Hydrazinylquinoline has revealed intriguing results. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, recent research has shown that this compound exhibits moderate inhibitory activity against tyrosine kinases, which are key players in cell signaling pathways involved in cancer progression. Additionally, its ability to cross cellular membranes suggests that it may have favorable pharmacokinetic properties, making it a viable candidate for further preclinical studies.

Another area of interest lies in the exploration of this compound's potential as an antimicrobial agent. Given the increasing prevalence of antibiotic resistance, there is a pressing need for novel compounds with broad-spectrum antimicrobial activity. Initial screening assays have indicated that 2-Cyclopropyl-6-Ethyl-3-Hydrazinylquinoline demonstrates moderate activity against several bacterial and fungal strains. Further studies are currently underway to assess its mechanism of action and optimize its efficacy.

In terms of structural modifications, researchers have explored various strategies to enhance the bioactivity and pharmacokinetic profile of this compound. For example, substituent engineering has been employed to modify the electronic properties of the molecule, thereby improving its binding affinity to target proteins. Additionally, efforts have been made to increase its solubility by introducing hydrophilic groups or optimizing its stereochemistry.

Looking ahead, 2-Cyclopropyl-6-Ethyl-3-Hydrazinylquinoline represents a valuable lead compound for further exploration in drug discovery programs. Its unique combination of structural features and promising biological activities positions it as a candidate for addressing unmet medical needs. As research continues to unfold, it is anticipated that this compound will contribute significantly to our understanding of quinoline-based therapeutics and their applications in modern medicine.